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Compound of Interest

Compound Name: Dibutyl ditelluride

Cat. No.: B1597890 Get Quote

Essential Safety and Handling Guide for Dibutyl
Ditelluride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Dibutyl
ditelluride in a laboratory setting. It is designed to be a preferred source for safety information,

offering procedural guidance to ensure the safe handling and disposal of this organotellurium

compound.

Hazard Identification and Classification
Dibutyl ditelluride is a hazardous organotellurium compound. While a comprehensive Safety

Data Sheet (SDS) under the Globally Harmonized System (GHS) is not readily available, the

European Chemicals Agency (ECHA) classification provides critical hazard information.

European Hazard Classification:

Hazard Code: Xn (Harmful)

Risk Phrases: R20/21/22 (Harmful by inhalation, in contact with skin, and if swallowed)

Safety Phrases: S36/37 (Wear suitable protective clothing and gloves)
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Translated GHS Hazard and Precautionary Statements:

Based on the EU classification, the equivalent GHS statements are as follows:
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GHS Classification Code Phrase

Hazard Statements H302 Harmful if swallowed.

H312 Harmful in contact with skin.

H332 Harmful if inhaled.

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.[1]

[2][3]

P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty

of water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P362 + P364
Take off contaminated clothing

and wash it before reuse.
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P501

Dispose of contents/container

to an approved waste disposal

plant.

Organotellurium compounds, in general, are known for their toxicity, with potential adverse

effects on the liver, kidneys, and central nervous system.

Physical and Chemical Properties
Understanding the physical properties of Dibutyl ditelluride is crucial for safe handling and

storage.

Property Value

Molecular Formula C₈H₁₈Te₂[4]

Molecular Weight 369.43 g/mol [4]

Appearance Data not available

Boiling Point 93 °C at 0.5 mmHg

Enthalpy of Vaporization (ΔvapH°) 57.3 ± 1.0 kJ/mol[5]

Storage Temperature Refrigerator (+4°C)

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Dibutyl ditelluride.[6]

Body Protection: A flame-resistant lab coat worn over long-sleeved clothing. An apron

resistant to chemicals should be worn when handling larger quantities.

Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are

required. A full-face shield should be worn over safety goggles, especially when there is a

risk of splashing.

Hand Protection: Double gloving is recommended. Use a pair of chemical-resistant gloves

(e.g., nitrile or neoprene) over a pair of thin nitrile gloves. Ensure to check the glove
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manufacturer's chemical resistance guide.

Respiratory Protection: All work with Dibutyl ditelluride must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[7] If there is a potential for exposure

outside of a fume hood, a full-face respirator with appropriate cartridges for organic vapors

and particulates should be used.[1]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential to minimize risk.

Handling:

Preparation: Before handling, ensure that the work area, specifically the chemical fume

hood, is clean and uncluttered. All necessary equipment, including PPE, should be readily

available.

Transfer: Use a syringe or cannula for transferring the liquid to prevent exposure.

Heating: If heating is required, use a well-controlled heating mantle and monitor the

temperature closely.

Post-Handling: After handling, decontaminate all surfaces and equipment.

Storage:

Store Dibutyl ditelluride in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated area, such as a designated refrigerator

for chemicals, away from incompatible materials like oxidizing agents.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[8]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[8]

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Spill:

Evacuate the immediate area.

If the spill is large or you are unsure how to handle it, contact your institution's emergency

response team.

For small spills within a fume hood, use an absorbent material (e.g., vermiculite, sand) to

contain the spill. Do not use combustible materials like paper towels.

Carefully collect the absorbed material into a sealed, labeled container for hazardous

waste disposal.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Disposal Plan
All waste containing Dibutyl ditelluride must be treated as hazardous waste.

Waste Collection: Collect all liquid and solid waste containing Dibutyl ditelluride in a

dedicated, sealed, and clearly labeled hazardous waste container.

Disposal: Dispose of the hazardous waste through your institution's designated hazardous

waste management program. Do not dispose of it down the drain or in regular trash.

Logical Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Dibutyl ditelluride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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